Cas no 128424-37-3 (Benzene, 1,4-diethynyl-2,5-bis(hexyloxy)-)

• Product Name: Benzene, 1,4-diethynyl-2,5-bis(hexyloxy)-
• CAS No: 128424-37-3
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 1222566
• PubChem ID: 71340604
• Update Time: 2025-04-20

Benzene, 1,4-diethynyl-2,5-bis(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diethynyl-2,5-bis(hexyloxy)-
• 1,4-diethynyl-2,5-dihexoxybenzene
• 1,4-DIETHYNYL-2,5-BIS(HEXYLOXY)BENZENE
• 128424-37-3
• DTXSID70767759

• MDL： MFCD13186673
• Inchi： 1S/C22H30O2/c1-5-9-11-13-15-23-21-17-20(8-4)22(18-19(21)7-3)24-16-14-12-10-6-2/h3-4,17-18H,5-6,9-16H2,1-2H3
• InChI Key： XXEIYXKHAXNJIF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#C)C(=CC=1C#C)OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46